Cas no 90512-15-5 (1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)-)

1-Propanone, 2-bromo-1-(3-chloro-4-hydroxyphenyl)-, is a brominated aromatic ketone with a chloro-hydroxyphenyl substituent. This compound is of interest in synthetic organic chemistry due to its functional groups, which allow for further derivatization, particularly in pharmaceutical and agrochemical applications. The presence of both bromo and chloro substituents enhances its reactivity in nucleophilic substitution and coupling reactions, while the hydroxyl group offers additional modification potential. Its structural features make it a valuable intermediate in the synthesis of complex molecules, including bioactive compounds. The compound should be handled with care, adhering to standard safety protocols for halogenated and phenolic substances.
1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)- structure
90512-15-5 structure
Product Name:1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)-
CAS No:90512-15-5
MF:C9H8BrClO2
MW:263.515621185303
CID:3209421
Update Time:2026-04-25

1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)-

1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)- Pricemore >>

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Additional information on 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL)-

Chemical Profile of 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL) and Its Significance in Modern Research

1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL), identified by its CAS number 90512-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromo and chloro substituents on a phenyl ring coupled with a ketone group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a combination of hydrophobic and hydrophilic regions, allows for diverse applications in drug development and material science.

The significance of 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL) lies in its versatility as a building block for more complex molecules. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various biological pathways. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors that exhibit potent activity against enzymes implicated in inflammatory and neurodegenerative diseases. The bromo and chloro groups on the phenyl ring provide reactive sites for further functionalization, enabling the construction of intricate molecular architectures.

In the realm of medicinal chemistry, the compound's structural features have been exploited to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. For instance, modifications at the 3-chloro-4-hydroxyphenyl moiety have been shown to influence binding affinity to biological targets, making this compound a promising candidate for structure-based drug design. The ketone group serves as a handle for further derivatization, allowing chemists to explore diverse chemical space and identify lead compounds with improved pharmacological profiles.

Recent advancements in computational chemistry have further underscored the importance of 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL) in drug discovery. Molecular modeling studies have revealed insights into its interactions with biological macromolecules, providing a rational basis for optimizing its pharmacokinetic and pharmacodynamic properties. These computational approaches have complemented experimental efforts, enabling researchers to predict and validate the efficacy of derivatives derived from this compound.

The compound's utility extends beyond pharmaceutical applications. In materials science, it has been investigated as a precursor for polymers and coatings with tailored properties. Its ability to undergo cross-coupling reactions makes it particularly useful in the synthesis of advanced materials with enhanced mechanical strength and thermal stability. Such applications highlight the broad interdisciplinary relevance of 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL).

Current research trends indicate that the demand for this compound is likely to grow as new methodologies are developed for its synthesis and functionalization. Green chemistry principles have also influenced efforts to optimize production processes, emphasizing sustainability and reduced environmental impact. Innovations in catalytic systems and solvent-free reactions are among the key areas receiving attention, ensuring that future applications of 1-PROPANONE, 2-BROMO-1-(3-CHLORO-4-HYDROXYPHENYL) align with global sustainability goals.

The future prospects for this compound are bright, with ongoing investigations exploring its potential in emerging fields such as nanotechnology and biomedicine. Its unique structural features make it an attractive candidate for developing novel diagnostic tools and therapeutic strategies. As our understanding of its chemical behavior evolves, so too will its role in advancing scientific and technological frontiers.

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